N-[4-(2-chlorophenyl)but-3-en-2-ylidene]hydroxylamine

• CAS RN: 21791-82-2
• Molecular Formula: C10H10ClNO
• Molecular Weight: 195.64 g/mol
• IUPAC Name: N-[4-(2-chlorophenyl)but-3-en-2-ylidene]hydroxylamine
• InChI: InChI=1S/C10H10ClNO/c1-8(12-13)6-7-9-4-2-3-5-10(9)11/h2-7,13H,1H3
• InChI Key: DYFFBPZIESJFJI-UHFFFAOYSA-N
• Canonical SMILES: CC(=NO)C=CC1=CC=CC=C1Cl

Description

N-[4-(2-chlorophenyl)but-3-en-2-ylidene]hydroxylamine is a useful research compound. Its molecular formula is C10H10ClNO and its molecular weight is 195.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

In a 250 ml single neck flask was charged 5.4 g (29.9 mmoles, 1.0 eq.) of (E)-4-(2-chlorophenyl)-3-buten-2-one and 5.2 g (75.4 mmoles, 2.5 eq) of hydroxylamine hydrochloride and 6 g of 50% sodium hydroxide (75 mmoles, 2.5 eq) and 100 ml of methanol. The reaction mixture was stirred at reflux for 2 hours. The reaction mixture was concentrated, diluted with water (50 ml), and then extracted with ethyl acetate (2×50 ml). The organic phase was dried and concentrated, to obtain 3.4 g of 4-(2-chlorophenyl)-3-buten-2-one 2-oxime (E/Z mixture of oximes) as an oil in 58.1% yield.

Synthesis routes and methods II

Procedure details